Cas no 128-67-6 (1-nitro-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid)

• Product Name: 1-nitro-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid
• CAS No: 128-67-6
• MF: C₁₅H₇NO₆
• MW: 297.219184160233
• CID: 146129
• PubChem ID: 31413
• Update Time: 2025-09-26

1-nitro-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenecarboxylicacid, 9,10-dihydro-1-nitro-9,10-dioxo-
• 1-Nitro-9,10-dioxo-9,10-dihydro-anthracene-2-carboxylic acid
• 1-nitro-9,10-dioxoanthracene-2-carboxylic acid
• kyselina1-nitroanthrachinon-2-karboxylova
• 1-Nitro-2-anthraquinonecarboxylic acid
• 1-nitro-2-ca
• 1-Nitro-2-carboxyanthraquinone
• 1-nitro-9,10-anthraquionone-2-carboxylic acid
• 1-nitro-anthraquinone-2-carboxylic acid
• 2-Anthraquinonecarboxylic acid, 1-nitro-
• anthraquinone-1-nitro-2-carboxylic acid
• BRN 2948868
• EINECS 204-904-8
• Kyselina 1-nitroanthrachinon-2-karboxylova [Czech]
• Nsc82322
• 1-Nitro-2-anthroic acid
• 1-Nitroanthraquinonecarboxylic acid
• Kyselina 1-nitroanthrachinon-2-karbonova
• 1-nitro-10-anthraquinone-2-carboxylicacid
• 9,10-dihydro-1-nitro-9,10-dioxo-2-anthroicaci
• 1-nitro-2-anthraquinonecarboxylicacid
• 1-nitro-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid
• 9,10-Dihydro-1-nitro-9,10-dioxoanthracene-2-carboxylicacid
• SY131172
• 2-ANTHROIC ACID, 9,10-DIHYDRO-1-NITRO-9,10-DIOXO-
• EN300-00007
• WLN: L C666 BV IVJ DNW EVQ
• CS-0218067
• MFCD00019141
• NS00024056
• NSC 82322
• 128-67-6
• 9,10-dioxo-2-anthroic acid
• DTXSID20155768
• Kyselina 1-nitroanthrachinon-2-karboxylova
• 2-Anthracenecarboxylic acid,10-dihydro-1-nitro-9,10-dioxo-
• 9,10-Dihydro-1-nitro-9,10-dioxoanthracene-2-carboxylic acid
• 9,10-Dihydro-1-nitro-9,10-dioxo-2-anthroic acid
• 3-10-00-03650 (Beilstein Handbook Reference)
• PMOCDYOEOUEPAN-UHFFFAOYSA-N
• NSC-82322
• 9,10-Anthraquinone-2-carboxylic acid, 1-nitro-
• W-109467
• Z56785678
• FT-0608152
• AKOS000114503
• 1-nitroanthraquinone-2-carboxylic acid
• CCG-53664
• F1269-1251
• EU-0067011
• 2-Anthroic acid,10-dihydro-1-nitro-9,10-dioxo-
• SR-01000642814-1
• SCHEMBL9192176
• 2-Anthracenecarboxylic acid, 9,10-dihydro-1-nitro-9,10-dioxo-
• G33558

• MDL： MFCD00019141
• Inchi： 1S/C15H7NO6/c17-13-7-3-1-2-4-8(7)14(18)11-9(13)5-6-10(15(19)20)12(11)16(21)22/h1-6H,(H,19,20)
• InChI Key： PMOCDYOEOUEPAN-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C(C2C=CC(C(=O)O)=C(C=21)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 296.01948
• Monoisotopic Mass: 297.027
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 2
• Complexity: 539
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.2
• Topological Polar Surface Area: 117A^2

Experimental Properties

• Color/Form: Yellow needle like crystals.
• Density: 1.3788 (rough estimate)
• Boiling Point: 438.74°C (rough estimate)
• Flash Point: 209.9±27.3 °C
• Refractive Index: 1.6231 (estimate)
• PSA: 117.41
• LogP: 2.59160
• Solubility: Soluble in ethanol \ acetone \ acetic acid

1-nitro-9,10-dioxo-9,10-dihydroanthracene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃